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Compound of Interest

Compound Name: Cediranib Maleate

Cat. No.: B1668775 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Cediranib Maleate (also known as AZD2171 or Recentin) is a potent, orally bioavailable pan-

vascular endothelial growth factor (VEGF) receptor tyrosine kinase inhibitor.[1][2] It effectively

targets all three VEGF receptors (VEGFR-1, -2, and -3) and also shows inhibitory activity

against c-Kit and platelet-derived growth factor receptor (PDGFR).[3][4] By competitively

binding to the ATP-binding site of these receptors, Cediranib blocks VEGF-mediated signaling

pathways, consequently inhibiting angiogenesis (the formation of new blood vessels) and

tumor cell proliferation.[1][5] These characteristics make it a valuable tool in cancer research,

particularly for studying tumor angiogenesis and for the development of anti-cancer therapies.

This document provides a detailed protocol for the preparation and application of Cediranib
Maleate for in vitro cell culture experiments.

Quantitative Data Summary
The following table summarizes the key properties and recommended concentrations for

Cediranib Maleate in cell culture applications.
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Parameter Value Source(s)

Molecular Weight 566.58 g/mol [3]

Primary Solvent Dimethyl sulfoxide (DMSO) [3][6]

Solubility in DMSO Up to 100 mg/mL (~176 mM) [3]

Solubility in Water/Ethanol Insoluble [3][7]

Recommended Stock Conc.
10 mM in fresh, anhydrous

DMSO
[6][8]

Stock Solution Storage
-20°C for short-term; -80°C for

long-term
General Lab Practice

Typical Working Conc.
1 nM - 15 µM (Cell line

dependent)
[6][9]

Vehicle Control

DMSO at the same final

concentration as the highest

treatment dose

[9]

Mechanism of Action: VEGFR Signaling Inhibition
Cediranib exerts its anti-angiogenic effects by inhibiting the phosphorylation of VEGF

receptors. The diagram below illustrates the signaling pathway targeted by Cediranib.
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Caption: Cediranib inhibits VEGFR-2 autophosphorylation, blocking downstream signaling.

Experimental Protocols
I. Preparation of Cediranib Maleate Stock Solution (10
mM)
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials and Equipment:

Cediranib Maleate powder (e.g., Selleck Chemicals, ApexBio)
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Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate Required Mass: Determine the mass of Cediranib Maleate powder needed. For 1

mL of a 10 mM stock solution (MW = 566.58 g/mol ): Mass (mg) = 10 mmol/L * 1 mL * (1 L /

1000 mL) * 566.58 g/mol * (1000 mg / 1 g) = 5.67 mg

Weighing: Carefully weigh out 5.67 mg of Cediranib Maleate powder and place it into a

sterile microcentrifuge tube.

Dissolving: Add 1 mL of fresh, anhydrous DMSO to the tube. It is critical to use fresh DMSO

as moisture can reduce the solubility of the compound.[3][6]

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. The solution

should be clear.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 20-50 µL) in sterile cryovials. Store the aliquots at -20°C for short-term use (weeks) or

at -80°C for long-term storage (months). Avoid repeated freeze-thaw cycles.

II. Preparation of Working Solutions for Cell Treatment
This protocol details the dilution of the stock solution into the final working concentrations in cell

culture medium.

Materials:

10 mM Cediranib Maleate stock solution in DMSO
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Sterile, pre-warmed complete cell culture medium appropriate for your cell line

Sterile tubes for dilution (e.g., 1.5 mL or 15 mL conical tubes)

Procedure:

Thaw Stock: Thaw one aliquot of the 10 mM Cediranib Maleate stock solution at room

temperature.

Serial Dilution: Perform serial dilutions in complete cell culture medium to achieve the

desired final concentrations. For example, to treat cells in a 6-well plate (2 mL final volume

per well) with concentrations of 3 µM, 6 µM, and 9 µM:

For 9 µM: Add 1.8 µL of 10 mM stock to 1998.2 µL of medium.

For 6 µM: Add 1.2 µL of 10 mM stock to 1998.8 µL of medium.

For 3 µM: Add 0.6 µL of 10 mM stock to 1999.4 µL of medium.

Note: It is often easier to perform an intermediate dilution (e.g., to 100 µM) in medium first,

then make the final dilutions from this intermediate stock.

Vehicle Control Preparation: Prepare a vehicle control by adding the same volume of DMSO

as used for the highest drug concentration to the same final volume of medium. In the

example above, the highest DMSO volume is 1.8 µL in ~2 mL, resulting in a final DMSO

concentration of ~0.09%. The control would be 1.8 µL of DMSO in 2 mL of medium.[9]

Mix and Use: Gently mix each working solution by pipetting or inverting. Use the freshly

prepared solutions immediately to treat the cells.

III. Application to Cell Culture
Procedure:

Cell Seeding: Seed cells in appropriate culture vessels (e.g., 96-well, 24-well, or 6-well

plates) and allow them to adhere and grow to the desired confluency (typically 60-80%).

Aspirate Medium: Carefully aspirate the old culture medium from the wells.
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Treatment: Add the prepared working solutions of Cediranib Maleate (and the vehicle

control) to the corresponding wells.

Incubation: Return the plates to the incubator and culture for the desired experimental

duration (e.g., 24, 48, or 72 hours).[9]

Downstream Analysis: Following incubation, proceed with the planned downstream assays,

such as cell viability assays (e.g., CCK-8, MTT), apoptosis assays, cell cycle analysis, or

protein expression analysis (e.g., Western Blot).

Experimental Workflow Diagram
The following diagram provides a visual overview of the entire process, from compound

preparation to cell treatment.
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Caption: Workflow for preparing and applying Cediranib Maleate in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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